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Compound of Interest

Compound Name: Tween 85

Cat. No.: B12389358

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to understanding and managing the effects of
Tween 85 on nanoparticle zeta potential. The following troubleshooting guides and frequently
asked questions (FAQs) address common issues encountered during experimental work.

Frequently Asked Questions (FAQSs)

Q1: What is the primary mechanism by which Tween 85 affects nanoparticle zeta potential?

Al: Tween 85, a non-ionic surfactant, primarily affects nanoparticle stability through steric
hindrance. It adsorbs onto the nanoparticle surface, creating a hydrophilic layer that sterically
prevents particles from aggregating. While Tween 85 is non-ionic, its adsorption can still lead to
a slight shift in the zeta potential. This is often attributed to the displacement of ions at the
slipping plane or the presence of charged impurities in the surfactant. The main contribution to
stability, however, is the steric barrier rather than electrostatic repulsion.

Q2: Will adding Tween 85 significantly change the zeta potential of my nanoparticles?

A2: The extent of the change in zeta potential upon adding Tween 85 depends on the
nanoparticle type and the initial surface charge. For some systems, like poly(lactic-co-glycolic)
acid (PLGA) nanopatrticles, studies have shown that different types of Tween surfactants
(including the structurally similar Tween 80) do not cause a significant difference in the resulting
negative zeta potential, which typically ranges from -16 to -23 mV.[1] However, for other
nanoparticles, the adsorption of Tween 85 can shift the slipping plane outwards, potentially
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leading to a decrease in the measured magnitude of the zeta potential. It is important to note
that even with a low or near-neutral zeta potential, the nanoparticle suspension can be stable
due to the steric stabilization provided by Tween 85.[2][3][4]

Q3: How does the concentration of Tween 85 influence nanoparticle zeta potential and
stability?

A3: The concentration of Tween 85 plays a crucial role. Below the Critical Micelle
Concentration (CMC), individual Tween 85 molecules adsorb to the nanoparticle surface. As
the concentration increases towards and above the CMC, a more uniform and denser layer is
formed, enhancing steric stability. For some nanoparticles, increasing the concentration of a
similar surfactant, Tween 80, has been shown to lead to a slight increase in the magnitude of
the zeta potential.[5] However, for systems stabilized primarily by steric hindrance, the zeta
potential may not change significantly with increasing Tween 85 concentration above what is
needed for surface saturation. It is crucial to optimize the Tween 85 concentration for each
specific nanopatrticle system to ensure adequate surface coverage and stability without
inducing other effects like micelle formation that could interfere with characterization.

Q4: Can Tween 85 be used in combination with charged surfactants to modify zeta potential?

A4: Yes, Tween 85 can be used in combination with ionic surfactants to achieve electrosteric
stabilization. In this approach, the ionic surfactant contributes to electrostatic repulsion (a
higher magnitude zeta potential), while Tween 85 provides a steric barrier. This combination
can lead to highly stable nanoparticle dispersions. The final zeta potential will be a result of the
combined effect of both surfactants at the nanoparticle surface.

Troubleshooting Guides

Problem 1: Unexpectedly low zeta potential after adding Tween 85, leading to concerns about
instability.

» Possible Cause: You are relying solely on zeta potential to predict stability in a sterically
stabilized system.

o Explanation: For nanoparticles stabilized by Tween 85, the primary mechanism preventing
aggregation is steric hindrance, not electrostatic repulsion. Therefore, a low or near-neutral
zeta potential does not necessarily indicate an unstable dispersion.[2][3]
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e Troubleshooting Steps:

o Assess Physical Stability: Visually inspect the nanoparticle dispersion for signs of
aggregation or precipitation over time.

o Particle Size Analysis: Use Dynamic Light Scattering (DLS) to monitor the particle size and
polydispersity index (PDI) over a period of time (e.g., 24-48 hours) at relevant storage
conditions. A stable formulation will show no significant change in size or PDI.

o Vary Tween 85 Concentration: Prepare formulations with varying concentrations of Tween
85 to determine the optimal concentration for steric stabilization.

Problem 2: Inconsistent or fluctuating zeta potential readings.

e Possible Cause 1: The nanoparticle or Tween 85 concentration is not optimal for the
measurement instrument.

o Explanation: Zeta potential measurements are sensitive to the concentration of particles. If
the concentration is too low, the signal may be weak and noisy. If it is too high, multiple
scattering effects can lead to inaccurate results.

e Troubleshooting Steps:

o Optimize Nanoparticle Concentration: Perform a concentration titration to find the optimal
range for your specific nanoparticles and instrument.

o Ensure Homogeneity: Ensure your sample is well-dispersed before measurement by
gentle sonication or vortexing.

o Possible Cause 2: The presence of impurities or changes in the dispersant properties.

o Explanation: Contaminants in the dispersant or the Tween 85 itself can affect the ionic
environment and, consequently, the zeta potential. The pH and ionic strength of the medium
are critical parameters.

e Troubleshooting Steps:

o Use High-Purity Water: Prepare your dispersions using high-purity, filtered water.
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o Control pH and lonic Strength: Measure and report the pH and conductivity of your
sample. If necessary, use a suitable buffer, but be aware that buffer ions can also interact

with the nanoparticle surface.[6]

o Blank Measurement: Measure the zeta potential of the dispersant with Tween 85 but
without nanoparticles to check for any background signal.

Problem 3: Zeta potential becomes more negative than expected.
o Possible Cause: Adsorption of anionic impurities from Tween 85 or the surrounding medium.

o Explanation: Although Tween 85 is a non-ionic surfactant, commercial preparations may
contain small amounts of free fatty acids or other charged impurities. These can adsorb to
the nanopatrticle surface, contributing to a negative charge. Alternatively, preferential
adsorption of hydroxyl ions from water onto the nanoparticle surface can also occur.[4]

e Troubleshooting Steps:
o Source High-Purity Surfactant: If possible, use a high-purity grade of Tween 85.

o pH Adjustment: Investigate the effect of pH on the zeta potential. A significant pH-
dependent change can indicate the presence of ionizable groups.

o Buffer Selection: If using a buffer, ensure it does not contain ions that specifically adsorb to
the nanopatrticle surface.

Data Presentation

Table 1: Effect of Tween® Type on PLGA Nanoparticle Characteristics
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Z-Average (nm) *

{-potential (mV) *

Formulation PDI + SD

SD SD
Empty PLGA NPs 180.3+£4.5 0.11+£0.04 -19.4+3.1
B-Glu-PLGA NPs 177.3+£9.5 0.12+£0.01 -16.3+25
Tween® 20:B3-Glu-

208.1 +14.2 0.12+0.01 -225+29
PLGA NPs
Tween® 60:3-Glu-

198.6 £ 2.9 0.10£0.02 -21.9+34
PLGA NPs
Tween® 80:3-Glu-

1942+1.8 0.09 £ 0.01 -23.0+£1.2

PLGA NPs

Data adapted from a study on PLGA nanoparticles, showing that different Tween types had a
minimal effect on the zeta potential.[1][7] This suggests that Tween 85, which is structurally
similar to Tween 80, may have a comparable effect on these types of nanoparticles.

Experimental Protocols
Protocol: Measuring the Zeta Potential of Nanoparticles Stabilized with Tween 85

1. Objective: To accurately measure the zeta potential of nanoparticles formulated with Tween
85 to assess their surface charge characteristics.

2. Materials:
o Nanoparticle dispersion
e Tween 85

» High-purity, deionized, and filtered (0.22 um filter) water or a suitable low ionic strength buffer
(e.g., 10 mM NacCl)

o Zeta potential measurement system (e.g., Zetasizer)

» Disposable folded capillary cells or appropriate measurement cuvettes
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pH meter

Conductivity meter

. Sample Preparation:

Prepare a stock solution of Tween 85 in the desired dispersant (high-purity water or buffer).

Add the required amount of Tween 85 stock solution to your nanopatrticle dispersion to
achieve the final desired concentration.

Ensure the sample is well-mixed by gentle vortexing or brief bath sonication to ensure
homogeneous dispersion. Avoid excessive sonication which could alter the nanoparticle
structure.

Allow the sample to equilibrate for a predetermined amount of time (e.g., 30 minutes) to
ensure complete adsorption of Tween 85 onto the nanopatrticle surface.

If necessary, dilute the final nanoparticle dispersion with the same dispersant containing the
same concentration of Tween 85 to achieve the optimal concentration for the zeta potential
measurement. The ideal concentration is particle-dependent and should be determined
empirically to avoid multiple scattering (too concentrated) or poor signal-to-noise (too dilute).

. Measurement Procedure:

Calibrate the zeta potential instrument according to the manufacturer's instructions using an
appropriate standard.

Measure the pH and conductivity of the final nanoparticle dispersion.

Carefully rinse the measurement cell with the dispersant (containing Tween 85) before
loading the sample to remove any contaminants.

Load the sample into the measurement cell, ensuring there are no air bubbles.

Place the cell in the instrument and allow it to equilibrate to the set temperature (typically
25°C).
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o Perform the zeta potential measurement. It is recommended to perform at least three
replicate measurements for each sample to ensure reproducibility.

» Record the mean zeta potential, standard deviation, and the phase plot.

5. Data Analysis and Reporting:

o Report the average zeta potential value and its standard deviation.

o Specify the dispersant used, including its pH and conductivity.

e Report the concentration of nanoparticles and Tween 85 in the measured sample.

» Note the measurement temperature and the instrument settings used (e.g., Smoluchowski
model for aqueous dispersions).

Mandatory Visualizations

Tween 85

Nanoparticle 1

—
S

Nanoparticle 2

L

e —

S~

Mechanism of Steric Stabilization by Tween 85

Click to download full resolution via product page

Caption: Steric stabilization of nanoparticles by adsorbed Tween 85 molecules.
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Unexpected Zeta Potential Reading
with Tween 85

Is the magnitude of the
zeta potential unexpectedly low?

Assess physical stability
(visual inspection, DLS for size/PDI over time)

Are the readings
inconsistent or fluctuating?

Is the zeta potential
more negative than expected?

Optimize nanoparticle/surfactant concentration.
No Check for impurities in dispersant.
Ensure proper pH and ionic strength control.

Yes

Use high-purity Tween 85.
Investigate pH dependence.
Select appropriate buffer.

System is likely sterically stabilized.
Low zeta potential is acceptable.

Optimize Tween 85 concentration.
Consider electrosteric stabilization.

Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for unexpected zeta potential results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Managing Tween 85's Effect
on Nanoparticle Zeta Potential]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12389358#managing-the-effect-of-tween-85-on-

nanoparticle-zeta-potential]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8625811/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8625811/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8226872/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8226872/
https://encyclopedia.pub/entry/11325
https://www.researchgate.net/post/Zeta-potential-of-an-emulsion-stabilized-by-non-ionic-surfactants
https://www.researchgate.net/figure/Effect-of-tween-80-concentration-on-the-particle-size-zeta-potential-and-encapsulating_tbl3_312457572
https://research.abo.fi/en/publications/interactions-between-polymeric-nanoparticles-and-different-buffer/
https://www.mdpi.com/2079-4991/11/11/2946
https://www.benchchem.com/product/b12389358#managing-the-effect-of-tween-85-on-nanoparticle-zeta-potential
https://www.benchchem.com/product/b12389358#managing-the-effect-of-tween-85-on-nanoparticle-zeta-potential
https://www.benchchem.com/product/b12389358#managing-the-effect-of-tween-85-on-nanoparticle-zeta-potential
https://www.benchchem.com/product/b12389358#managing-the-effect-of-tween-85-on-nanoparticle-zeta-potential
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12389358?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

